4-[(3,5-dimethyl-1-adamantyl)carbonyl]-2,6-dimethylmorpholine

• IUPAC Name: (3,5-dimethyl-1-adamantyl)-(2,6-dimethylmorpholin-4-yl)methanone
• InChI: InChI=1S/C19H31NO2/c1-13-8-20(9-14(2)22-13)16(21)19-7-15-5-17(3,11-19)10-18(4,6-15)12-19/h13-15H,5-12H2,1-4H3
• InChI Key: OVLKUSWBFCKOFN-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)C23CC4CC(C2)(CC(C4)(C3)C)C
• Molecular Formula: C19H31NO2
• Molecular Weight: 305.5 g/mol

Description

“4-[(3,5-dimethyl-1-adamantyl)carbonyl]-2,6-dimethylmorpholine” is a derivative of adamantane. Adamantane is an organic compound that can be described as the fusion of three cyclohexane rings. It is the most stable isomer of C10H16. The derivatives of adamantane have diverse applications in the fields of medicinal chemistry, catalyst development, and nanomaterials.

Synthesis Analysis

The synthesis of substituted adamantanes is frequently achieved via carbocation or radical intermediates. The high reactivity of these compounds offers extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives. The first method involves the reduction of 1-benzyloxy-4-(2-hydroxy-2-adamantyl)naphthalene to produce 4-(2-adamantylidene)naphthalene-1(4H)-one.

Molecular Structure Analysis

The spatial arrangement of carbon atoms in the adamantane molecule is the same as in the diamond crystal. This similarity led to the name adamantane, which is derived from the Greek adamantinos (relating to steel or diamond).